Cas no 40501-42-6 (Benzoic acid, 2-hydroxy-, 2-chlorophenyl ester)
40501-42-6 structure
Product Name:Benzoic acid, 2-hydroxy-, 2-chlorophenyl ester
CAS No:40501-42-6
MF:C13H9ClO3
MW:248.661762952805
CID:2681844
PubChem ID:14223963
Update Time:2025-04-21
Benzoic acid, 2-hydroxy-, 2-chlorophenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-hydroxy-, 2-chlorophenyl ester
- SCHEMBL8204774
- DTXSID501248341
- o-chlorophenyl salicylate
- 40501-42-6
-
- Inchi: 1S/C13H9ClO3/c14-10-6-2-4-8-12(10)17-13(16)9-5-1-3-7-11(9)15/h1-8,15H
- InChI Key: FWSWFCIRSUDUOM-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1OC(C1C=CC=CC=1O)=O
Computed Properties
- Exact Mass: 248.0240218Da
- Monoisotopic Mass: 248.0240218Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 46.5Ų
Benzoic acid, 2-hydroxy-, 2-chlorophenyl ester Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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